Cas no 865998-45-4 (Ethyl 1-Benzylimidazole-2-carboxylate)

Ethyl 1-Benzylimidazole-2-carboxylate structure

865998-45-4 structure

Product Name:Ethyl 1-Benzylimidazole-2-carboxylate

CAS No:865998-45-4

MF:C₁₃H₁₄N₂O₂

MW:230.262463092804

MDL:MFCD11857953

CID:828037

PubChem ID:39869052

Update Time:2024-10-26

Ethyl 1-Benzylimidazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 1-benzylimidazole-2-carboxylate
- ethyl 1-benzyl-1H-imidazole-2-carboxylate
- IKHCKQVOPBTOEG-UHFFFAOYSA-N
- NE20721
- SY014808
- X6584
- Z1245537831
- Ethyl 1-(phenylmethyl)-1H-imidazole-2-carboxylate (ACI)
- 1-Benzyl-1H-imidazole-2-carboxylic acid ethyl ester
- Ethyl1-benzylimidazole-2-carboxylate
- EN300-42762
- DB-023562
- Z431551008
- CS-11302
- AKOS016002116
- AC2261
- DTXSID90653842
- SCHEMBL1593910
- AC-27130
- 865998-45-4
- MFCD11857953
- Ethyl 1-Benzylimidazole-2-carboxylate
- MDL： MFCD11857953
- Inchi： 1S/C13H14N2O2/c1-2-17-13(16)12-14-8-9-15(12)10-11-6-4-3-5-7-11/h3-9H,2,10H2,1H3
- InChI Key： IKHCKQVOPBTOEG-UHFFFAOYSA-N
- SMILES： O=C(C1N(CC2C=CC=CC=2)C=CN=1)OCC

Computed Properties

Exact Mass: 230.105527694g/mol
Monoisotopic Mass: 230.105527694g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 252
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 44.1
XLogP3: 2.2

Ethyl 1-Benzylimidazole-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM186861-10g	Ethyl 1-benzylimidazole-2-carboxylate	865998-45-4	95%	10g	$311	2021-08-05
Chemenu	CM186861-25g	Ethyl 1-benzylimidazole-2-carboxylate	865998-45-4	95%	25g	$604	2021-08-05
TRC	E940878-25mg	Ethyl 1-Benzylimidazole-2-carboxylate	865998-45-4		25mg	$ 50.00	2022-06-05
TRC	E940878-50mg	Ethyl 1-Benzylimidazole-2-carboxylate	865998-45-4		50mg	$ 95.00	2022-06-05
TRC	E940878-250mg	Ethyl 1-Benzylimidazole-2-carboxylate	865998-45-4		250mg	$ 320.00	2022-06-05
Apollo Scientific	OR470295-5g	Ethyl 1-Benzylimidazole-2-carboxylate	865998-45-4		5g	£273.00	2024-05-23
Apollo Scientific	OR470295-25g	Ethyl 1-Benzylimidazole-2-carboxylate	865998-45-4		25g	£952.00	2024-05-23
Chemenu	CM186861-5g	Ethyl 1-benzylimidazole-2-carboxylate	865998-45-4	95%	5g	$***	2023-05-29
eNovation Chemicals LLC	D686449-5g	Ethyl 1-Benzylimidazole-2-carboxylate	865998-45-4	95%	5g	$240	2024-07-20
eNovation Chemicals LLC	D686449-25g	Ethyl 1-Benzylimidazole-2-carboxylate	865998-45-4	95%	25g	$990	2024-07-20

Ethyl 1-Benzylimidazole-2-carboxylate Production Method

Production Method 1

33543-78-1

33543-78-1

865998-45-4

865998-45-4

Reaction Conditions

1.1 Catalysts: Cesium carbonate Solvents: Dimethylformamide ; 0.5 h, rt
1.2 rt; 2 - 8 h, rt → 80 °C

Reference

Structure-guided optimization of 1H-imidazole-2-carboxylic acid derivatives affording potent VIM-Type metallo-β-lactamase inhibitors

Yan, Yu-Hang; et al, European Journal of Medicinal Chemistry, 2022, 228,

Ethyl 1-Benzylimidazole-2-carboxylate Raw materials

2-Carboethoxyimidazole

Ethyl 1-Benzylimidazole-2-carboxylate Preparation Products

Ethyl 1-Benzylimidazole-2-carboxylate (865998-45-4)

Ethyl 1-Benzylimidazole-2-carboxylate Related Literature

1. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
2. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
3. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
4. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
5. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

865998-45-4 (Ethyl 1-Benzylimidazole-2-carboxylate) Related Products

Recommended suppliers

PRIBOLAB PTE.LTD

Gold Member

Audited Supplier

CN Supplier

Reagent

PRIBOLAB PTE.LTD

Changzhou Guanjia Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Changzhou Guanjia Chemical Co., Ltd

Zhejiang Brunova Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Zhejiang Brunova Technology Co., Ltd.

Wuhan Comings Biotechnology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Wuhan Comings Biotechnology Co., Ltd.

Zhangzhou Sinobioway Peptide Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Zhangzhou Sinobioway Peptide Co.,Ltd.